3-(1-methyl-1H-imidazol-4-yl)-1-propanol

• Molecular Formula: C7H12N2O
• Molecular Weight: 140.18 g/mol
• IUPAC Name: 3-(1-methylimidazol-4-yl)propan-1-ol
• InChI: InChI=1S/C7H12N2O/c1-9-5-7(8-6-9)3-2-4-10/h5-6,10H,2-4H2,1H3
• InChI Key: RDMIQSPXJQXHMR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1)CCCO

Description

3-(1-methyl-1H-imidazol-4-yl)-1-propanol is a useful research compound. Its molecular formula is C7H12N2O and its molecular weight is 140.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To an ice-cooled solution of ethyl 3-(1-methyl-1H-imidazol-4-yl)propionate (2.63 g) in tetrahydrofuran (26 ml) was added lithium aluminum hydride (0.55 g) by small-portions under nitrogen atmosphere. After the mixture was stirred for 0.5 hour, water and 15% aqueous sodium hydroxide solution were added successively to the mixture. The resulting precipitates were filtrated off through Celite pad and the filtrate was extracted with ethyl acetate. The organic layer was washed with water and brine successively, dried over magnesium sulfate and concentrated under reduced pressure. The resulting residue was purified by column chromatography on silica gel using dichloromethane-methanol (100:1) as eluent to give 3-(1-methyl-1H-imidazol-4-yl)-1-propanol (940 mg).

Synthesis routes and methods II

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